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Compound of Interest

Compound Name: Ditetradecyl adipate

Cat. No.: B15345863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ditetradecyl adipate, also known as dimyristyl adipate, is the ester of tetradecyl alcohol and

adipic acid. With the chemical formula C34H66O4 and a molecular weight of 538.9 g/mol , this

long-chain diester is a waxy solid at room temperature.[1] Its chemical structure suggests

properties that are highly desirable in cosmetic and pharmaceutical formulations, primarily as a

potent emollient and skin-conditioning agent. This document provides detailed application

notes and experimental protocols for the evaluation and use of ditetradecyl adipate in

cosmetic science.

Physicochemical Properties
Quantitative data for ditetradecyl adipate is not widely published. The following table

summarizes available data and provides estimated values based on the properties of similar

long-chain esters.
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Property Value Source/Basis

Chemical Name Ditetradecyl Adipate IUPAC

INCI Name Ditetradecyl Adipate N/A

Synonyms
Dimyristyl Adipate,

Bis(tetradecyl) Adipate
PubChem[1]

CAS Number 26720-19-4 ChemicalBook[2]

Molecular Formula C34H66O4 PubChem[1]

Molecular Weight 538.89 g/mol ChemicalBook[2]

Appearance White to off-white waxy solid
Inferred from long-chain ester

chemistry

Melting Point ~40-50 °C
Estimated based on similar

long-chain esters

Solubility
Insoluble in water; Soluble in

oils and organic solvents

General property of long-chain

esters

Viscosity (at 50°C) Low to medium Estimated

Spreading Value Medium to High Estimated

Application Notes
Ditetradecyl adipate's primary functions in cosmetic formulations are as an emollient, skin-

conditioning agent, and potentially as a viscosity modifier in anhydrous systems.

Emollient and Skin-Conditioning Agent
Due to its long carbon chains, ditetradecyl adipate forms a substantive, yet non-greasy, film

on the skin. This film helps to reduce transepidermal water loss (TEWL), thereby moisturizing

the skin. Its emollient properties fill in the spaces between corneocytes, leading to a smoother

and softer skin feel.

Recommended Use Levels:
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Creams and Lotions: 2-10%

Body Butters and Balms: 5-15%

Lipsticks and Lip Balms: 1-5%

Solvent and Dispersing Agent
In its molten state, ditetradecyl adipate can act as a solvent for other oil-soluble ingredients,

including active ingredients, UV filters, and fragrances. This can improve the stability and

homogeneity of formulations.

Viscosity Modifier
In anhydrous formulations such as sticks and balms, ditetradecyl adipate can contribute to the

structure and viscosity of the product upon solidification.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

ditetradecyl adipate in cosmetic formulations.

Protocol 1: Determination of Spreading Value
Objective: To quantify the spreading characteristics of ditetradecyl adipate, which correlates

with its sensory feel on the skin.

Materials:

Ditetradecyl adipate

Reference emollients (e.g., Isopropyl Myristate, Dicaprylyl Carbonate)

Whatman filter paper (or similar absorbent paper)

Micropipette

Ruler or caliper
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Oven

Methodology:

Melt the ditetradecyl adipate to a liquid state in an oven set to 60°C.

Place a sheet of filter paper on a flat, level surface.

Using a micropipette, dispense 10 µL of the molten ditetradecyl adipate onto the center of

the filter paper.

Simultaneously, dispense 10 µL of each reference emollient on separate filter papers.

Allow the emollients to spread for a set period (e.g., 10 minutes).

Measure the diameter of the spread in two perpendicular directions for each spot and

calculate the average diameter.

The spreading value can be reported as the area of the circle (πr²).

Compare the spreading value of ditetradecyl adipate to the reference emollients.

Protocol 2: Evaluation of Occlusivity (Transepidermal
Water Loss - TEWL)
Objective: To assess the ability of ditetradecyl adipate to form an occlusive barrier on the skin

and prevent water loss.

Materials:

Ditetradecyl adipate

Base cream formulation (without the test material)

Tewameter® or similar TEWL measurement device

Volunteer panel with healthy skin on the forearms
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Methodology:

Prepare a 5% w/w dispersion of ditetradecyl adipate in the base cream. The base cream

alone will serve as the control.

Acclimatize the volunteers in a room with controlled temperature and humidity for at least 20

minutes.

Mark out two adjacent test sites (e.g., 2x2 cm) on the volar forearm of each volunteer.

Measure the baseline TEWL for each test site.

Evenly apply a standardized amount (e.g., 2 mg/cm²) of the control cream to one site and the

cream with ditetradecyl adipate to the other site.

Measure TEWL at predetermined time points (e.g., 30, 60, and 120 minutes) after

application.

The percentage reduction in TEWL compared to the baseline and the control site indicates

the occlusivity of ditetradecyl adipate.

Protocol 3: Sensory Panel Evaluation
Objective: To characterize the sensory attributes of a formulation containing ditetradecyl
adipate.

Materials:

Formulation containing ditetradecyl adipate

Control formulation (without ditetradecyl adipate)

Trained sensory panel (10-15 panelists)

Standardized sensory evaluation questionnaires

Methodology:

Provide panelists with coded samples of the test and control formulations.
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Instruct panelists to apply a standardized amount of each product to a designated area of

their forearm.

Panelists will evaluate various sensory parameters immediately after application and after a

set time (e.g., 5 minutes).

Parameters to be assessed include:

Spreadability

Absorbency

Greasiness/Oiliness

Tackiness/Stickiness

Smoothness

After-feel

Collect and statistically analyze the data from the questionnaires to determine the sensory

profile of the formulation with ditetradecyl adipate.
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Caption: Experimental workflow for incorporating and testing ditetradecyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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